Cas no 1354547-26-4 (Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate)

• Product Name: Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate
• CAS No: 1354547-26-4
• MF: C₂₁H₂₁ClN₂O₂
• MW: 368.856644392014
• MDL: MFCD22573514
• CID: 4592285
• Update Time: 2025-06-26

Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indol-5-yl}methyl)benzoate
• Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate

• MDL： MFCD22573514
• Inchi： 1S/C21H21ClN2O2/c1-23-10-9-20-18(13-23)17-11-16(22)7-8-19(17)24(20)12-14-3-5-15(6-4-14)21(25)26-2/h3-8,11H,9-10,12-13H2,1-2H3
• InChI Key： FKPJUKZMKMASRY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CN2C3=C(C=C(Cl)C=C3)C3CN(C)CCC2=3)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate

Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate (CAS No. 1354547-26-4): A Comprehensive Overview

Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate, identified by its CAS number 1354547-26-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a benzoate moiety and a pyrido[4,3-b]indole scaffold, makes this molecule a promising candidate for further investigation in various therapeutic areas.

The< strong>pyrido[4,3-b]indole core is a structurally intriguing component that has been extensively studied for its pharmacological properties. This scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The< strong>8-chloro-2-methyl substituents on the pyrido[4,3-b]indole ring further enhance its potential by introducing additional electronic and steric effects that can influence its interactions with biological targets. The benzoate group at the 4-position of the molecule provides an additional layer of complexity, contributing to its overall pharmacophore and potentially modulating its biological activity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The< strong>Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate structure represents an excellent example of how combining different pharmacophoric elements can lead to the discovery of new drug candidates. The benzoate moiety is known for its ability to enhance solubility and bioavailability, while the pyrido[4,3-b]indole core offers a rich scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The< strong>8-chloro substituent on the pyrido[4,3-b]indole ring is particularly noteworthy, as it has been shown to enhance binding affinity to certain biological targets. This feature makes< strong>Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate an attractive candidate for further exploration in the context of structure-based drug design.

The synthesis of< strong>Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate involves multiple steps that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the pyrido[4,3-b]indole core followed by its functionalization with the benzoate group. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The biological evaluation of< strong>Methyl 4-({8-chloro-2-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindol-5-yl}methyl)benzoate has revealed several interesting properties. Initial studies have shown that this compound exhibits moderate activity against certain cancer cell lines in vitro. The< strong>8-chloro substituent appears to play a crucial role in mediating these effects by enhancing interactions with specific intracellular targets. Additionally，the benzoate group contributes to improved solubility，which is often a critical factor in drug development.

In conclusion，Methyl 4-{(8-chloro--2-methyl--1-H，2-H，3-H，-- -- -- -- pyrido[ -- -- ]-5--yl)methylethanoate (CAS No.  13545&nb&sp；sp；sp；sp；sp；sp；sp；sp；sp；sp；sp；sp；sp；sp；sp；45&nb&sp；sp；sp；sp；sp；sp；sp；sp；sp؛26&nb&space;--）is a promising compound with significant potential in pharmaceutical research。 Its unique structural features，including the &nbsр;&nbsр;&nbsр;&nbsр;&nbsр;&nbsр;&nbsр;&nbsр;&nbsр;&nbsр;&nbsr&nb &nb sp ; ; ; ; ; ; ; ; ; ; ; ; ; ; & nbsp ；pyrido[& nbsp ； -- & nbsp ； -- ]indole core and &nb sp ； & nbsp ； & nbsp ； & nbsp ； & nbsp ； & nbsp ； & nbsp ； & nbsp ； & nbsp ； & nb sp ； & nbsp&nb sp ； -- chloro &nb sp ； -- methyl substituents，make it an attractive candidate for further investigation。 Ongoing research aims to elucidate its mechanism of action and explore its potential as a therapeutic agent in various diseases。